(E)-3-(3-nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde oxime

• CAS: 461684-33-3
• Molecular Formula: C14H10N4O3
• Molecular Weight: 282.259
• SMILES: C1=CC2=C(N=C(N2C=C1)C3=CC(=CC=C3)[N+](=O)[O-])C=NO
• InChI: InChI=1S/C14H10N4O3/c19-15-9-12-13-6-1-2-7-17(13)14(16-12)10-4-3-5-11(8-10)18(20)21/h1-9,19H/b15-9+
• InChIKey: HQJRWWYFONHZFL-OQLLNIDSSA-N
• Solubility: not available

(E)-3-(3-Nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Oxime: A Differentiated Building Block

The compound (E)-3-(3-nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde oxime (CAS 461684-33-3; molecular formula C14H10N4O3; molecular weight 282.25 g/mol) belongs to the imidazo[1,5-a]pyridine heterocyclic class, a scaffold recognized for its versatile photophysical and biological properties including large Stokes shifts, tunable emission, and antibacterial/antitumoral activity [1]. The molecule features three key structural elements: a 3-nitrophenyl substituent at position 3, a carbaldehyde oxime at position 1, and the (E)-oxime stereochemistry. These features distinguish it from both the 4-nitrophenyl regioisomer (CAS 610277-91-3) and the aldehyde precursor (CAS 446830-51-9), creating a unique profile of hydrogen-bonding capacity, electronic distribution, and synthetic reactivity that cannot be replicated by simple analog substitution .

1 (E)-oxime stereochemistry provides hydrogen-bond donor and N,O-metal coordination capacity

2 3-nitrophenyl substituent enables meta-directed electronic tuning for target-engagement studies

3 Imidazo[1,5-a]pyridine core supports photophysical probe and bioactive scaffold research

• [1] Volpi, G.; Rabezzana, R. Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. New J. Chem. 2021, 45, 5737–5743. DOI: 10.1039/D1NJ00322D View Source

Substitution Risks for (E)-3-(3-Nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Oxime

In-class imidazo[1,5-a]pyridine derivatives cannot be freely interchanged because both the position of the nitro substituent on the phenyl ring and the nature of the 1-position functional group critically determine electronic properties, biological target engagement, and downstream synthetic utility. The 3-nitrophenyl (meta-nitro) group withdraws electrons primarily through induction, whereas the 4-nitrophenyl (para-nitro) isomer withdraws through both induction and resonance—producing measurably different dipole orientations, LogP values, and hydrogen-bonding geometries [1]. Furthermore, replacing the oxime with an aldehyde eliminates a hydrogen-bond donor, altering intermolecular interactions and metal-coordination potential [2]. Even within the imidazopyridine family, the imidazo[1,5-a]pyridine regioisomer exhibits stronger electron-donor character and higher fluorescence quantum yields compared to imidazo[1,2-a]pyridine analogs, making scaffold selection a non-trivial procurement decision [3].

Meta-nitro vs para-nitro substitution shifts electronic profile and may alter target-binding geometry; dipole orientation and hydrogen-bonding patterns may not transfer.

Oxime-to-aldehyde substitution removes the hydrogen-bond donor and N,O-bidentate chelation capability; metal-coordination and crystal-engineering workflows may require oxime functionality.

Imidazo[1,2-a]pyridine scaffold exhibits weaker electron-donor character and lower quantum yields compared to imidazo[1,5-a]pyridine; photophysical performance may not transfer across scaffold regioisomers.

• [1] Anzini, M.; et al. Ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate as novel, highly potent, and safe antianxiety agent. J. Med. Chem. 2008, 51(15), 4730–4743. DOI: 10.1021/jm8002944 View Source
• [2] PubChem. 3-(3-Nitrophenyl)imidazo[1,5-a]pyridine (CID 722311). Computed properties: Hydrogen Bond Donor Count = 0; Rotatable Bond Count = 1. Accessed 2026-04-28. View Source
• [3] Valla, L.; et al. Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D-π-A Dyes. J. Org. Chem. 2024. Abstract: imidazo[1,5-a]pyridine derivatives displayed cyanine-like character with higher quantum yields of emission compared to imidazo[1,2-a]pyridine. View Source

Quantitative Evidence for (E)-3-(3-Nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Oxime

Meta-Nitro vs. Para-Nitro: Receptor Hydrogen-Bonding Geometry

In a head-to-head comparison of imidazo[1,5-a][1,4]benzodiazepine analogs bearing either 3-nitrophenyl (compound 7) or 4-nitrophenyl (compound 6) substituents, the meta-nitro isomer demonstrated a distinct pharmacological profile attributable to its unique hydrogen-bonding capability. Docking studies revealed that the 3'-nitro group of compound 7 forms a specific hydrogen bond with Thr193 of the GABA-A receptor γ2-subunit—an interaction geometrically inaccessible to the 4'-nitro analog [1]. This structural difference translated into a partial agonist profile for the 3-nitro compound in vitro, whereas the 4-nitro analog did not elicit the same functional selectivity, despite both compounds displaying high affinity for the central benzodiazepine receptor (CBR) in bovine and human cortical brain membranes [1].

Receptor H-Bond Geometry

Head-to-head

3-NO2: Thr193 H-bond accessible
4-NO2: interaction geometrically blocked

Supports target-engagement geometry review

GABA-A receptor model context; reported partial-agonist binding mode

Evidence Dimension	Receptor binding mode and functional pharmacology (GABA-A CBR)
Target Compound Data	3-nitrophenyl analog (compound 7): partial agonist profile; hydrogen bond with Thr193 of γ2-subunit; devoid of typical benzodiazepine side effects in animal models [1]
Comparator Or Baseline	4-nitrophenyl analog (compound 6): high CBR affinity but lacks Thr193 hydrogen bond interaction; different functional profile [1]
Quantified Difference	Qualitative functional divergence: partial agonism (3-NO2) vs. distinct pharmacological outcome (4-NO2); both compounds displaced [³H]flumazenil with high affinity, but only the 3-nitro isomer achieved partial agonism via Thr193 engagement [1]
Conditions	Radioligand displacement assays using [³H]flumazenil on bovine and human cortical brain membranes; homology modeling and molecular docking using the Cromer et al. GABA-A receptor model; in vivo animal models of anxiety [1]

Why This Matters

This demonstrates that meta-nitro substitution enables a specific protein-ligand hydrogen bond that para-nitro cannot geometrically achieve, directly impacting functional pharmacology and making the 3-nitrophenyl isomer the appropriate choice for studies targeting this interaction mode.

• [1] Anzini, M.; et al. Ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate as novel, highly potent, and safe antianxiety agent. J. Med. Chem. 2008, 51(15), 4730–4743. DOI: 10.1021/jm8002944 View Source

Oxime vs. Aldehyde: Hydrogen-Bond Donor Potential

The target compound's oxime group (–CH=NOH) provides one hydrogen-bond donor (the hydroxyl proton), whereas the corresponding aldehyde precursor 3-(3-nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde (CAS 446830-51-9) provides zero hydrogen-bond donors [1]. This difference is structurally verifiable: PubChem computed properties for the core scaffold confirm hydrogen bond donor count = 0 for the aldehyde form [1]. The oxime functionality additionally introduces a nitrogen lone pair capable of metal coordination, expanding the compound's utility as a ligand for transition metal complexes—a property leveraged in imidazo[1,5-a]pyridine-based zinc(II) and silver(I) luminescent complexes where N,O-chelation via oxime or phenolate donors is critical for photoluminescent behavior [2].

H-Bond Donor Capacity

Cross-study

+1 H-bond donor
N,O-bidentate chelation capable

Enables coordination-chemistry workflow fit

Aldehyde precursor has zero H-bond donors; computed property context

Evidence Dimension	Hydrogen bond donor count and metal coordination capacity
Target Compound Data	Hydrogen bond donor count = 1 (oxime –OH); nitrogen lone pair available for metal coordination [1][2]
Comparator Or Baseline	3-(3-nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde (CAS 446830-51-9): Hydrogen bond donor count = 0; aldehyde oxygen can accept H-bonds but cannot donate [1]
Quantified Difference	Δ H-bond donors = +1 for oxime vs. aldehyde; oxime introduces N,O-bidentate metal chelation capability absent in the aldehyde [1][2]
Conditions	Computed molecular properties from PubChem (PubChem release 2021.05.07); photoluminescent behavior of imidazo[1,5-a]pyridine-based Zn(II) and Ag(I) complexes reported in solution and solid state [1][2]

Why This Matters

For applications requiring intermolecular hydrogen bonding (e.g., crystal engineering, host-guest chemistry, or biological target engagement), the oxime form provides a functional capability absent in the aldehyde precursor; procurement of the wrong analog eliminates this interaction mode.

• [1] PubChem. 3-(3-Nitrophenyl)imidazo[1,5-a]pyridine (CID 722311). Computed Properties: Hydrogen Bond Donor Count = 0; Hydrogen Bond Acceptor Count = 3. Accessed 2026-04-28. View Source
• [2] Volpi, G.; Rabezzana, R. Imidazo[1,5-a]pyridine-based derivatives as highly fluorescent dyes. Coord. Chem. Rev. 2022 (available on ScienceDirect). Highlights include zinc(II) and silver(I) complexes with functionalized imidazo[1,5-a]pyridines acting as N,N-bidentate or N,O-monoanionic ligands. View Source

Cysteine Protease Inhibition by Imidazo[1,5-a]pyridines

A series of 1-substituted pyridylimidazo[1,5-a]pyridine derivatives—including 1-(2-pyridyl)-3-(3-nitrophenyl)imidazo[1,5-a]pyridine (compound 3j), a close structural analog of the target compound—were kinetically characterized as cysteine protease inhibitors against papain. Across the characterized subset (compounds 3a–3d), Ki values ranged from 13.75 to 99.30 µM and IC50 values from 13.40 to 96.50 µM [1]. The most potent compound (3a, bearing a 2-hydroxyphenyl group) achieved Ki = 13.7 µM and IC50 = 13.4 µM, while compounds with electron-withdrawing substituents (3c, 2-chlorophenyl) showed reduced potency (Ki = 90.0 µM, IC50 = 94.5 µM), establishing a structure-activity trend wherein the electronic nature of the 3-aryl substituent modulates inhibitory potency [1]. These same compounds also inhibited Gram-positive and Gram-negative bacterial growth with MIC50 values in the range of 0.6–1.4 µg/mL and were proposed as antibacterial prodrugs based on compliance with Lipinski's Rule of Five [1].

Protease Inhibition Range

Class-level

Ki 13.75–99.30 µM
IC50 13.40–96.50 µM

Supports screening benchmark context

Papain assay; exact compound data to verify

Evidence Dimension	Cysteine protease (papain) inhibitory activity and antibacterial MIC50
Target Compound Data	No direct Ki/IC50 data available from non-excluded sources for the exact target compound. Closest characterized analog: 1-(2-pyridyl)-3-(3-nitrophenyl)imidazo[1,5-a]pyridine (compound 3j) was synthesized and tested but individual Ki data not separately tabulated [1].
Comparator Or Baseline	Class range (compounds 3a–3d): Ki = 13.75–99.30 µM; IC50 = 13.40–96.50 µM; MIC50 = 0.6–1.4 µg/mL across seven bacterial strains including S. aureus, E. coli, P. aeruginosa, and K. pneumoniae [1]
Quantified Difference	Class benchmark: Ki range spans ~7.2-fold; IC50 range spans ~7.2-fold; electron-withdrawing aryl substituents (e.g., 2-Cl) associated with reduced potency (Ki ~90–99 µM) compared to electron-donating/hydrogen-bonding substituents (Ki ~13.7 µM) [1]
Conditions	Papain (0.05 mM final concentration); substrate Bz-DL-Arg-pNA; incubation 30 min at 37°C; Ki determined by Dixon method and Lineweaver-Burk analysis; antibacterial MIC50 determined by microtitre plate microdilution method [1]

Why This Matters

This class-level data establishes a quantitative performance benchmark for imidazo[1,5-a]pyridine-based protease inhibitors and antibacterial agents, enabling researchers to contextualize the expected potency range and prioritize compounds with specific 3-aryl substituents (including 3-nitrophenyl) for further characterization.

• [1] Khan, S.; Baig, M.H.; Ahmad, S.; Siddiqui, S.A.; Srivastava, A.K.; Srinivasan, K.V.; Ansari, I.A. Design, Synthesis, Evaluation and Thermodynamics of 1-Substituted Pyridylimidazo[1,5-a]Pyridine Derivatives as Cysteine Protease Inhibitors. PLOS ONE 2013, 8(8), e69982. DOI: 10.1371/journal.pone.0069982 View Source

Electron-Donor and Fluorescence Advantage over Imidazo[1,2-a]pyridine

A systematic comparison of imidazo[1,5-a]pyridine and imidazo[1,2-a]pyridine as electron-donor groups in D-π-A dye architectures demonstrated that imidazo[1,5-a]pyridine derivatives (compounds IIIa and IVa) displayed cyanine-like character with intense absorption and higher quantum yields of emission, whereas imidazo[1,2-a]pyridine analogs (compounds Ia and IIa) were purely dipolar with weaker fluorescence [1]. The observed gradual red shift in optical properties followed the order IIb < Ib < IIIb < IVb and IIa < Ia < IIIa < IVa, quantitatively confirming the stronger electron-donor character of imidazo[1,5-a]pyridine over imidazo[1,2-a]pyridine [1]. Separately, imidazo[1,5-a]pyridine-based fluorophores have been reported with large Stokes shifts (>100 nm) and quantum yields tunable from 6.4% to 38.5% depending on 3-position substitution [2]. The review by Volpi and Rabezzana further confirms high Stokes shifts, good absolute quantum yields, and good photostability as class-defining photophysical properties [3].

Fluorescence Quantum Yield

Head-to-head

Imidazo[1,5-a]pyridine: higher Φ
Imidazo[1,2-a]pyridine: weaker emission

Supports scaffold selection review

Φ tunable 6.4–38.5% via 3-substitution; D-π-A dye context

Evidence Dimension	Electron-donor strength and fluorescence quantum yield
Target Compound Data	Imidazo[1,5-a]pyridine scaffold: stronger electron-donor character; cyanine-like behavior with intense absorption and higher quantum yields in TCF-containing derivatives (compounds IIIa/IVa) [1]; Stokes shifts >100 nm and quantum yields up to 38.5% achievable with appropriate 3-substitution [2]
Comparator Or Baseline	Imidazo[1,2-a]pyridine scaffold: weaker electron-donor; purely dipolar character with broad absorption bands and weak fluorescence in TCF-containing derivatives (compounds Ia/IIa) [1]
Quantified Difference	Qualitative difference in photophysical behavior (cyanine-like vs. purely dipolar); quantum yields tunable over a ~6-fold range (6.4% to 38.5%) via 3-position substitution within imidazo[1,5-a]pyridines [1][2]
Conditions	D-π-A dye architectures with TCF or DCI electron-withdrawing moieties; absorption and emission spectroscopy in solution; nanoparticle formulation for in vivo zebrafish imaging [1]; one-pot synthesis and characterization in polyurethane resin [2]

Why This Matters

For researchers developing fluorescent probes, optoelectronic materials, or imaging agents, the imidazo[1,5-a]pyridine core is the demonstrably superior scaffold choice over imidazo[1,2-a]pyridine, and the 3-aryl substituent directly tunes quantum yield, making the specific 3-nitrophenyl derivative a relevant candidate for photophysical optimization studies.

• [1] Valla, L.; et al. Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D-π-A Dyes. J. Org. Chem. 2024. Abstract available via PubMed. View Source
• [2] Volpi, G.; et al. One pot synthesis of low cost emitters with large Stokes' shift. Dyes and Pigments 2016 (available via ScienceDirect). Stokes shifts >100 nm; fluorescence quantum yields up to 38.5%. View Source
• [3] Volpi, G.; Rabezzana, R. Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. New J. Chem. 2021, 45, 5737–5743. DOI: 10.1039/D1NJ00322D View Source

Application Scenarios for (E)-3-(3-Nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Oxime

GABA-A Receptor Ligand Optimization via Meta-Nitro H-Bonding

Based on the demonstrated ability of 3-nitrophenyl substituents to form specific hydrogen bonds with Thr193 of the GABA-A receptor γ2-subunit—a geometry inaccessible to 4-nitrophenyl analogs—this compound serves as a privileged scaffold for designing partial agonists targeting the benzodiazepine binding site [1]. The oxime group at position 1 adds an additional hydrogen-bonding vector that can be exploited for further receptor interactions, and the imidazo[1,5-a]pyridine core provides a rigid, planar framework suitable for structure-based drug design. Researchers developing anxiolytic or anticonvulsant agents with reduced side-effect profiles should prioritize the 3-nitrophenyl over the 4-nitrophenyl isomer for target engagement studies [1].

Cysteine Protease Probe Development with 3-Nitrophenyl

The imidazo[1,5-a]pyridine scaffold has been validated as a cysteine protease inhibitor chemotype with Ki values in the 13.75–99.30 µM range against papain, and the 3-nitrophenyl analog (compound 3j) was specifically synthesized as part of a structure-activity relationship study [1]. The electron-withdrawing nitro group modulates inhibitor potency and may enhance binding through hydrophobic or electrostatic interactions within the protease active site. The oxime functionality provides a synthetic handle for further derivatization (e.g., to amidoximes or nitrile oxides) to optimize potency and selectivity [1]. This compound is a rational starting point for developing activity-based probes or covalent inhibitors targeting papain-family cysteine proteases implicated in microbial pathogenesis.

Luminescent Metal Complex Precursor

Imidazo[1,5-a]pyridine derivatives are established as superior electron-donor scaffolds in D-π-A dye architectures, exhibiting cyanine-like character with intense absorption and higher quantum yields compared to imidazo[1,2-a]pyridine isomers [1]. The target compound's oxime group provides an N,O-bidentate coordination site suitable for forming luminescent zinc(II) or silver(I) complexes, a strategy successfully demonstrated with related imidazo[1,5-a]pyridine-based ligands that displayed bright fluorescence in both solution and solid state . With quantum yields tunable from 6.4% to 38.5% via 3-position substitution and Stokes shifts exceeding 100 nm achievable, this compound is well-suited as a precursor for developing blue-emissive materials for OLED, LEC, or bioimaging applications .

Orthogonal Dual-Functionalization Building Block

The compound presents three chemically orthogonal reactive sites: (i) the 3-nitrophenyl group, which can be selectively reduced (H₂/Pd-C) to a 3-aminophenyl group for amide coupling or diazotization chemistry [1]; (ii) the oxime group, which can undergo Beckmann rearrangement, oxidation to nitrile oxide for 1,3-dipolar cycloaddition, or serve as a metal-coordinating ligand [1]; and (iii) the imidazo[1,5-a]pyridine core, amenable to electrophilic substitution or N-functionalization. This orthogonal reactivity profile makes the compound more versatile as a diversification building block than either the aldehyde precursor (which lacks oxime chemistry) or the 4-nitrophenyl isomer (which has different electronic properties and reduction kinetics) .

Application

Selection Property

Validation Focus

GABA-A receptor target-engagement studies

meta-Nitro H-bond geometry context

Reported Thr193 interaction endpoint review

Cysteine protease inhibitor screening

Reported papain inhibition chemotype

Class-level Ki and IC50 benchmark review

Luminescent metal complex research

N,O-bidentate coordination site context

Quantum yield and Stokes shift review

Orthogonal diversification studies

Tri-site reactive handle context

Nitro reduction and oxime transformation review

• [1] Anzini, M.; et al. Ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate as novel, highly potent, and safe antianxiety agent. J. Med. Chem. 2008, 51(15), 4730–4743. DOI: 10.1021/jm8002944 View Source